Cas no 2321346-88-5 (Photocaged DAP)

• Product Name: Photocaged DAP
• CAS No: 2321346-88-5
• MF: C₁₅H₁₉N₃O₈S
• MW: 401.391662836075
• CID: 6794698
• PubChem ID: 153569688
• Update Time: 2025-05-19

Photocaged DAP Chemical and Physical Properties

Names and Identifiers

• G71975
• HY-164170
• Photocaged DAP
• (2S)-2-AMINO-3-(((2-((1-(6-NITROBENZO[D][1,3]DIOXOL-5-YL)ETHYL)THIO)ETHOXY)CARBONYL)AMINO)PROPANOIC ACID
• SCHEMBL24185009
• 2321346-88-5
• CS-1135988

• Inchi： 1S/C15H19N3O8S/c1-8(27-3-2-24-15(21)17-6-10(16)14(19)20)9-4-12-13(26-7-25-12)5-11(9)18(22)23/h4-5,8,10H,2-3,6-7,16H2,1H3,(H,17,21)(H,19,20)/t8?,10-/m0/s1
• InChI Key： XINMTWCQUNIMIH-HTLJXXAVSA-N
• SMILES： S(CCOC(NC[C@@H](C(=O)O)N)=O)C(C)C1C=C2C(=CC=1[N+](=O)[O-])OCO2

Computed Properties

• Exact Mass: 401.08928575g/mol
• Monoisotopic Mass: 401.08928575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 191Ų

Additional information on Photocaged DAP

Unlocking the Potential of Photocaged DAP (CAS No. 2321346-88-5): A Breakthrough in Light-Controlled Biochemical Research

In the rapidly evolving field of biochemical research, Photocaged DAP (CAS No. 2321346-88-5) has emerged as a groundbreaking tool for precision-controlled studies. This innovative compound belongs to the class of photocaged compounds, which are designed to release active molecules upon exposure to specific wavelengths of light. The ability to precisely control the timing and location of molecular release makes Photocaged DAP an invaluable asset in fields such as neuroscience, cell biology, and drug development.

The unique properties of Photocaged DAP have made it a subject of intense interest among researchers. Unlike traditional compounds, which act immediately upon administration, photocaged molecules remain inert until activated by light. This feature allows for unprecedented temporal and spatial control, enabling scientists to study biological processes with remarkable precision. The compound's CAS No. 2321346-88-5 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases.

One of the most exciting applications of Photocaged DAP is in the study of neural circuits. Researchers can use this compound to investigate synaptic plasticity, neurotransmitter release, and other critical processes in the brain. By combining photocaging technology with advanced imaging techniques, scientists can observe these phenomena in real-time, opening new avenues for understanding neurological disorders and developing targeted therapies.

The growing interest in light-activated compounds has led to a surge in searches for terms like "how does photocaging work" and "applications of photocaged compounds." These queries reflect the scientific community's eagerness to harness the power of Photocaged DAP and similar molecules. The compound's ability to provide precise control over molecular activity aligns perfectly with the current trend toward personalized medicine and targeted drug delivery.

From a technical standpoint, Photocaged DAP offers several advantages over conventional research tools. Its high stability in the dark ensures minimal background activity, while its rapid activation upon light exposure allows for precise timing of experiments. These characteristics make it particularly useful for studying fast biological processes, such as ion channel dynamics or enzyme kinetics. The compound's CAS No. 2321346-88-5 is frequently cited in protocols for these specialized applications.

As research into photocaged compounds continues to expand, Photocaged DAP stands out for its versatility and reliability. Its compatibility with various biological systems and experimental setups makes it a favorite among researchers working on diverse projects. Whether investigating cellular signaling pathways or developing novel therapeutic approaches, scientists are finding innovative ways to leverage the unique properties of this remarkable compound.

The future of Photocaged DAP research looks particularly promising in the context of optogenetics and related fields. As these disciplines continue to grow, the demand for precise, light-controllable tools like Photocaged DAP (CAS No. 2321346-88-5) will only increase. Researchers are particularly excited about potential applications in regenerative medicine, where controlled release of growth factors could revolutionize tissue engineering approaches.

For laboratories considering incorporating Photocaged DAP into their research, understanding proper handling and activation protocols is essential. The compound's light-sensitive nature requires specific storage conditions and activation parameters, which are thoroughly documented in the scientific literature associated with its CAS No. 2321346-88-5. These details ensure reproducible results and maximize the compound's potential in experimental settings.

In conclusion, Photocaged DAP represents a significant advancement in biochemical research tools. Its unique combination of stability, precision, and versatility makes it indispensable for modern investigations into complex biological systems. As the scientific community continues to explore the full potential of photocaging technology, compounds like Photocaged DAP (CAS No. 2321346-88-5) will undoubtedly play a central role in shaping the future of life sciences research and therapeutic development.